Cas no 74565-72-3 (Raphanusol A)

• Product Name: Raphanusol A
• CAS No: 74565-72-3
• MF: C₃₄H₄₂O₁₉
• MW: 754.68589258194
• CID: 2036904
• PubChem ID: 131752568
• Update Time: 2025-04-21

Raphanusol A Chemical and Physical Properties

Names and Identifiers

• Raphanusol A
• 1,4-Di-O-sinapoylgentiobiose
• 6-O-b-D-Glucopyranosyl-b-D-glucopyranose-1,4-bis[3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate], 9CI
• 74565-72-3
• DTXSID801111478
• I(2)-D-Glucopyranose, 6-O-I(2)-D-glucopyranosyl-, 1,4-bis[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate]

• Inchi： 1S/C34H42O19/c1-45-17-9-15(10-18(46-2)25(17)38)5-7-23(36)52-32-22(14-49-33-30(43)28(41)27(40)21(13-35)50-33)51-34(31(44)29(32)42)53-24(37)8-6-16-11-19(47-3)26(39)20(12-16)48-4/h5-12,21-22,27-35,38-44H,13-14H2,1-4H3/b7-5-,8-6-
• InChI Key： BNNDGKUSPRXSPJ-SFECMWDFSA-N
• SMILES： O1C(C(C(C(C1COC1C(C(C(C(CO)O1)O)O)O)OC(/C=C\C1C=C(C(=C(C=1)OC)O)OC)=O)O)O)OC(/C=C\C1C=C(C(=C(C=1)OC)O)OC)=O

Computed Properties

• Exact Mass: 754.23202911g/mol
• Monoisotopic Mass: 754.23202911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 53
• Rotatable Bond Count: 16
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 279Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acid glycosides